Cas no 1010808-43-1 (1,3-Thiazol-5-ylmethyl N-(1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentylcarbamate)

• Product Name: 1,3-Thiazol-5-ylmethyl N-(1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentylcarbamate
• CAS No: 1010808-43-1
• MF: C₂₅H₂₉N₃O₄S
• MW: 467.580465078354
• CID: 1060577
• PubChem ID: 71752515
• Update Time: 2025-04-20

1,3-Thiazol-5-ylmethyl N-(1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,3-Thiazol-5-ylmethyl N-[(1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentyl]carbamate
• 1,3-Thiazol-5-ylmeth
• 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-5-acetamido-3-hydroxy-1,6-diphenylhexan-2-yl]carbamate
• Ritonavir USP IMpurity A
• N-[(1S,2S,4S)-4-(AcetylaMino)-2-hydroxy-5-phenyl-1-(phenylMethyl)pentyl]carbaMic Acid 5-ThiazolylMethyl Ester
• Thiazol-5-ylmethyl ((2S,3S,5S)-5-acetamido-3-hydroxy-1,6-diphenylhexan-2-yl)carbamate
• Thiazol-5-ylmethyl ((1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentyl)carbamate
• 1010808-43-1
• DB-322665
• Carbamic acid, N-((1S,2S,4S)-4-(acetylamino)-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl)-, 5-thiazolylmethyl ester
• RITONAVIR IMPURITY C [EP IMPURITY]
• 1,3-Thiazol-5-ylmethyl N-((1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentyl)carbamate
• Ritonavir impurity, acetamidoalcohol- [USP]
• Q27270683
• Ritonavir impurity C [EP]
• DTXSID60143725
• (1,3-thiazol-5-yl)methyl N-[(2S,3S,5S)-5-acetamido-3-hydroxy-1,6-diphenylhexan-2-yl]carbamate
• Carbamic acid, N-[(1S,2S,4S)-4-(acetylamino)-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-, 5-thiazolylmethyl ester; 1,3-Thiazol-5-ylmethyl N-[(1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentyl]carbamate; 1,3-Thiazol-5-ylmethyl N-[(1S,2S,4S)-4-(ac
• RITONAVIR IMPURITY, ACETAMIDOALCOHOL- [USP IMPURITY]
• 8KV2H7R99M
• UNII-8KV2H7R99M
• Thiazol-5-ylMethyl N-[(2S,3S,5S)-5-AcetaMido-3-hydroxy-1,6-diphenylhexan-2-yl CarbaMate
• 1,3-Thiazol-5-ylmethyl N-(1S,2S,4S)-4-(acetylamino)-1-benzyl-2-hydroxy-5-phenylpentylcarbamate

• Inchi： 1S/C25H29N3O4S/c1-18(29)27-21(12-19-8-4-2-5-9-19)14-24(30)23(13-20-10-6-3-7-11-20)28-25(31)32-16-22-15-26-17-33-22/h2-11,15,17,21,23-24,30H,12-14,16H2,1H3,(H,27,29)(H,28,31)/t21-,23-,24-/m0/s1
• InChI Key： LGKRKMCCXYIVTI-XWGVYQGASA-N
• SMILES： S1C=NC=C1COC(N[C@@H](CC1C=CC=CC=1)[C@H](C[C@H](CC1C=CC=CC=1)NC(C)=O)O)=O

Computed Properties

• Exact Mass: 467.18787759g/mol
• Monoisotopic Mass: 467.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.022 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives